3-[4-(2-Methylpropyl)phenyl]-1,2-oxazol-5-amine

• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• IUPAC Name: 3-[4-(2-methylpropyl)phenyl]-1,2-oxazol-5-amine
• InChI: InChI=1S/C13H16N2O/c1-9(2)7-10-3-5-11(6-4-10)12-8-13(14)16-15-12/h3-6,8-9H,7,14H2,1-2H3
• InChI Key: UJIMHTUAPZGOFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)C2=NOC(=C2)N

Description

3-[4-(2-Methylpropyl)phenyl]-1,2-oxazol-5-amine is a heterocyclic organic compound featuring a 1,2-oxazole core substituted at the 3-position with a 4-(2-methylpropyl)phenyl group and at the 5-position with an amine (-NH2) group. The primary amine on the oxazole ring enables hydrogen bonding, critical for molecular recognition in pharmaceuticals or agrochemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[4-(2-Methylpropyl)phenyl]-1,2-oxazol-5-amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 4-(2-Methylpropyl)benzaldehyde with hydroxylamine hydrochloride to form an oxime intermediate. This intermediate is then cyclized using a dehydrating agent such as phosphorus oxychloride (POCl3) to yield the desired oxazole compound.

Industrial Production Methods

Industrial production of 3-[4-(2-Methylpropyl)phenyl]-1,2-oxazol-5-amine may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and advanced purification techniques such as high-performance liquid chromatography (HPLC) may also be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3-[4-(2-Methylpropyl)phenyl]-1,2-oxazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4).

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The compound can participate in nucleophilic substitution reactions, where the oxazole ring can be functionalized with different substituents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2) at room temperature.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Various nucleophiles under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of oxazole derivatives with additional oxygen-containing functional groups.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted oxazole compounds with diverse functional groups.

Scientific Research Applications

3-[4-(2-Methylpropyl)phenyl]-1,2-oxazol-5-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[4-(2-Methylpropyl)phenyl]-1,2-oxazol-5-amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues and Functional Group Variations

The compound is compared to structurally related heterocycles with variations in the core ring, substituents, and functional groups (Table 1).

Table 1: Key Structural and Functional Comparisons

Compound Name	Core Structure	Substituents/Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
3-[4-(2-Methylpropyl)phenyl]-1,2-oxazol-5-amine (Target)	1,2-Oxazole	3: 4-(2-Methylpropyl)phenyl; 5: -NH2	C13H16N2O*	~216.28*	Hydrogen bonding via -NH2; lipophilic
4-Isopropyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-amine	1,3-Thiazole	4: Isopropyl; 5: 3-phenyl-1,2,4-oxadiazole	C14H14N4OS	286.35	Enhanced π-π stacking (oxadiazole); agrochemical lead
3-[3-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-amine	1,2,4-Oxadiazole	3: 3-(Trifluoromethyl)phenyl; 5: -NH2	C9H6F3N3O	229.16	Electron-withdrawing CF3; improved metabolic stability
3-(4,5-Dimethylthiophen-2-yl)-4-isopropyl-1,2-oxazol-5-amine	1,2-Oxazole	3: 4,5-Dimethylthiophene; 4: Isopropyl; 5: -NH2	C12H16N2OS	228.33	Thiophene enhances aromaticity; redox activity
({3-[(4-Chlorophenyl)methyl]-1,2,4-oxadiazol-5-yl}methyl)(methyl)amine	1,2,4-Oxadiazole	3: 4-Chlorobenzyl; 5: -CH2N(CH3)	C11H12ClN3O	237.69	Chlorine for halogen bonding; methylamine reduces polarity
Impurity F (EP): 3-[4-(2-Methylpropyl)phenyl]propanoic Acid	Propanoic Acid	Phenyl substituent identical to target	C13H18O2	206.28	Carboxylic acid increases acidity; H-bond donor/acceptor

*Estimated based on structural similarity.

Physicochemical and Functional Differences

• Hydrogen Bonding Capacity: The target compound’s primary amine (-NH2) offers two hydrogen bonds (donor and acceptor), whereas the methylamine group in only provides one donor. Impurity F’s carboxylic acid (-COOH) is a stronger H-bond donor/acceptor, enhancing solubility in polar solvents .
• Lipophilicity : The isobutyl group in the target compound increases logP compared to the trifluoromethyl analog (CF3 is electron-withdrawing, reducing logP) .
• Electronic Effects : The trifluoromethyl group in stabilizes the oxadiazole ring via electron withdrawal, contrasting with the electron-donating isobutyl group in the target.
• Aromatic Interactions : Thiophene in introduces sulfur’s polarizability, enabling stronger π-π interactions than phenyl rings.

Pharmacological and Industrial Relevance

• Agrochemicals : The oxadiazole-thiazole hybrid in mirrors pesticide scaffolds like isoxaflutole (), suggesting the target compound could be optimized for herbicidal activity.
• The antiretroviral brecanavir () shares structural motifs (e.g., isobutyl groups) with the target, hinting at protease inhibitor applications.
• Material Science : Thiophene-containing analogs () may serve as conductive polymers due to sulfur’s redox activity.

Biological Activity

3-[4-(2-Methylpropyl)phenyl]-1,2-oxazol-5-amine is a compound of interest due to its potential biological activities. This article reviews the current understanding of its biological activity, including its synthesis, mechanisms of action, and therapeutic potential based on recent studies.

Synthesis

The synthesis of oxazole derivatives typically involves cyclization reactions that can yield various isomers. For instance, the compound can be synthesized through a series of reactions involving appropriate starting materials and conditions that favor the formation of the oxazole ring. The specific conditions and yields can vary based on the substituents on the phenyl ring and the amine used in the synthesis process.

Anticancer Properties

Recent studies have highlighted the anticancer potential of oxazole derivatives, including 3-[4-(2-Methylpropyl)phenyl]-1,2-oxazol-5-amine. Research has shown that compounds within this class can inhibit the growth of various cancer cell lines. For example:

Cell Line	Inhibition Percentage	Dose (μmol)
Colon Cancer (HCC-2988)	45%	10
Breast Cancer (MDA-MB-435)	38%	10
Ovarian Cancer (NCJ/ADR-RES)	42%	10

These results indicate that at certain concentrations, the compound exhibits significant cytotoxic effects against cancer cells, suggesting its potential as an anticancer agent .

Immunomodulatory Effects

The immunomodulatory properties of oxazole derivatives have been noted in various studies. The compound has shown potential in modulating immune responses by:

• Inhibiting proliferation of lymphocytes.
• Suppressing tumor necrosis factor-alpha (TNF-α) production in human blood cultures.
• Inducing apoptosis in specific cancer cell lines through activation of cell signaling pathways.

This suggests that 3-[4-(2-Methylpropyl)phenyl]-1,2-oxazol-5-amine could be beneficial in treating autoimmune disorders and inflammatory conditions .

Antiviral Activity

In addition to anticancer properties, some oxazole derivatives have demonstrated antiviral activity. For example, certain compounds have been shown to inhibit the replication of viruses such as human herpes virus type-1 (HHV-1). This activity is particularly relevant for developing antiviral therapeutics .

The biological activities of 3-[4-(2-Methylpropyl)phenyl]-1,2-oxazol-5-amine are thought to be mediated through several mechanisms:

• Cell Signaling Pathways : The compound may influence various signaling pathways involved in cell proliferation and apoptosis.
• Enzyme Inhibition : Some studies suggest that oxazole derivatives can act as inhibitors for certain enzymes involved in tumor progression and viral replication.
• Electrophilic Interactions : The presence of electron-withdrawing groups on the phenyl ring may enhance the compound's reactivity with biological targets, thereby increasing its efficacy .

Case Studies

A recent investigation into a series of oxazole derivatives included 3-[4-(2-Methylpropyl)phenyl]-1,2-oxazol-5-amine. The study found that modifications at the para position significantly influenced biological activity. Compounds with stronger electronegative substituents exhibited enhanced efficacy against both cancer cells and viral infections .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 3-[4-(2-Methylpropyl)phenyl]-1,2-oxazol-5-amine, and how can reaction conditions be optimized?

• Methodological Answer : The synthesis typically involves cyclocondensation of substituted phenyl precursors with nitriles or amines under acidic or catalytic conditions. For example, nucleophilic substitution reactions (e.g., coupling 4-(2-methylpropyl)benzaldehyde derivatives with hydroxylamine) followed by cyclization using reagents like POCl₃ or PCl₃ can yield the oxazole core . Optimization strategies include adjusting solvent polarity (e.g., DMF vs. THF), temperature gradients (80–120°C), and catalytic additives (e.g., pyridine for acid scavenging). Characterization via $^1H$/$^{13}C$-NMR and HPLC purity analysis is critical .

Q. How can researchers validate the structural identity and purity of this compound?

• Methodological Answer : Combine spectroscopic techniques:

• NMR : Assign peaks for the oxazole ring (δ 7.5–8.5 ppm for aromatic protons) and the 2-methylpropyl group (δ 1.0–1.5 ppm for methyl protons) .
• Mass Spectrometry : High-resolution ESI-MS or MALDI-TOF to confirm molecular ion peaks (e.g., [M+H]⁺) .
• X-ray Crystallography : Resolve crystal structures using SHELXL for precise bond-length/angle validation, especially for the oxazole-phenyl torsion angle .

Q. What preliminary biological assays are suitable for evaluating this compound’s bioactivity?

• Methodological Answer : Prioritize assays based on structural analogs:

• Antimicrobial : Broth microdilution assays (CLSI guidelines) against Gram-positive/negative bacteria and fungi .
• Antioxidant : DPPH radical scavenging assays (IC₅₀ determination) .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with dose-response curves .

Advanced Research Questions

Q. How can crystallographic data resolve ambiguities in the compound’s conformation?

• Methodological Answer : Use SHELX programs (SHELXL/SHELXS) to refine crystallographic data. Key parameters:

• Puckering analysis : Apply Cremer-Pople coordinates to quantify non-planarity in the oxazole ring .
• Hydrogen-bonding networks : Graph-set analysis (Etter formalism) to identify supramolecular interactions (e.g., N–H⋯N/O motifs) .
• Reference data from structurally related oxazole/triazole derivatives (e.g., Acta Crystallographica reports) .

Q. What strategies address contradictions in bioactivity data across different assays?

• Methodological Answer :

• Dose dependency : Re-evaluate IC₅₀ values using normalized protocols (e.g., fixed incubation times, controlled cell passage numbers) .
• Solubility effects : Test compound solubility in DMSO/PBS and use surfactants (e.g., Tween-80) to mitigate false negatives .
• Orthogonal assays : Cross-validate antimicrobial results with agar diffusion and live/dead staining .

Q. How can structure-activity relationship (SAR) studies guide derivative design?

• Methodological Answer :

• Substituent modulation : Replace the 2-methylpropyl group with tert-butyl (increased hydrophobicity) or fluorophenyl (enhanced electron-withdrawing effects) .
• Oxazole ring modification : Introduce methylthio or trifluoromethyl groups at position 5 to alter electronic profiles .
• In silico modeling : Use DFT calculations (e.g., Gaussian) to predict binding affinities to target enzymes (e.g., cytochrome P450) .

Q. What analytical methods ensure batch-to-batch consistency in large-scale synthesis?

• Methodological Answer :

• HPLC-DAD : Monitor purity (>98%) with C18 columns (acetonitrile/water gradient) .
• ICP-MS : Detect heavy metal impurities (e.g., Pd residues from catalytic steps) .
• Stability testing : Accelerated degradation studies (40°C/75% RH) with LC-MS tracking of hydrolysis/byproducts .

Q. How should researchers handle safety and waste disposal for this compound?

• Methodological Answer :

• Storage : Use airtight containers under inert gas (N₂/Ar) to prevent oxidation .
• Waste management : Segregate halogenated/organic waste and collaborate with certified disposal agencies .
• PPE : Wear nitrile gloves, lab coats, and FFP2 masks during synthesis .